Cas no 62302-28-7 (Pyridin-4-ylmethanol hydrochloride)

• Product Name: Pyridin-4-ylmethanol hydrochloride
• CAS No: 62302-28-7
• MF: C₆H₈ClNO
• MW: 145.586820602417
• CID: 527284
• PubChem ID: 12228437
• Update Time: 2025-10-28

Pyridin-4-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridin-4-ylmethanol hydrochloride
• 4-Pyridinemethanol hydrochloride
• 4-Pyridinemethanol,hydrochloride (1:1)
• 4-Hydroxymethylpiperidinium chloride
• AC-8251
• 4-Pyridinemethanol, hydrochloride
• Pyridin-4-ylmethanolhydrochloride
• AKOS015891730
• DB-054123
• 4-pyridine methanol hydrochloride?
• 4-hydroxymethylpyridine hydrochloride
• 62302-28-7
• NSC126907
• pyridin-4-ylmethanol;hydrochloride
• NSC-126907
• SCHEMBL4445081

• MDL： MFCD00230715
• Inchi： 1S/C6H7NO.ClH/c8-5-6-1-3-7-4-2-6;/h1-4,8H,5H2;1H
• InChI Key： NKBJHERHVXOEIR-UHFFFAOYSA-N
• SMILES： Cl.OCC1C=CN=CC=1

Computed Properties

• Exact Mass: 145.02900
• Monoisotopic Mass: 151.076392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8

Experimental Properties

• Boiling Point: 272.1 °C at 760 mmHg
• Flash Point: 272.1 °C at 760 mmHg
• PSA: 33.12000
• LogP: 1.37590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridin-4-ylmethanol hydrochloride

Comprehensive Overview of Pyridin-4-ylmethanol hydrochloride (CAS No. 62302-28-7): Properties, Applications, and Industry Insights

Pyridin-4-ylmethanol hydrochloride (CAS No. 62302-28-7) is a specialized organic compound widely recognized for its versatility in pharmaceutical and chemical research. This hydrochloride salt derivative of 4-pyridinemethanol exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for heterocyclic building blocks, this compound has garnered significant attention from researchers exploring drug discovery and material science applications.

The molecular structure of Pyridin-4-ylmethanol hydrochloride features a pyridine ring substituted with a hydroxymethyl group, which is protonated as a hydrochloride salt. This structural characteristic enhances its solubility in polar solvents, a critical factor for high-throughput screening in modern laboratories. Recent studies highlight its role in developing kinase inhibitors, aligning with the growing focus on targeted cancer therapies—a trending topic in biomedical research.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 62302-28-7 to reduce environmental impact. This aligns with the pharmaceutical industry's push toward sustainable manufacturing, a frequently searched topic in scientific databases. The compound's stability under controlled conditions makes it suitable for long-term storage, addressing common logistical challenges in chemical distribution.

Analytical techniques like HPLC and NMR spectroscopy are typically employed to verify the purity of Pyridin-4-ylmethanol hydrochloride, ensuring compliance with Good Laboratory Practice (GLP) standards. Quality control remains a top priority for buyers, as evidenced by frequent searches for "CAS 62302-28-7 purity specifications" in procurement platforms. The compound's compatibility with peptide coupling reagents further expands its utility in bioconjugation applications.

From a commercial perspective, the global market for pyridine derivatives is projected to grow at a CAGR of 5.3% (2023-2030), driven by demand for agrochemicals and pharmaceutical intermediates. This statistic underscores the strategic importance of 62302-28-7 in supply chain planning. Manufacturers are increasingly adopting cGMP standards for production, responding to customer queries about "GMP-certified pyridine compounds" in regulatory forums.

Emerging applications in electronic materials have been explored, particularly for organic semiconductors where nitrogen-containing heterocycles play crucial roles. This development connects with the booming interest in flexible electronics—a hot topic in materials science communities. Researchers are also investigating its potential as a ligand in catalytic systems, capitalizing on the pyridine ring's coordination properties.

Safety data sheets emphasize proper handling procedures for Pyridin-4-ylmethanol hydrochloride, though it doesn't fall under hazardous classifications that would restrict its research use. This distinction makes it accessible for academic laboratories investigating structure-activity relationships—a perennial focus area in medicinal chemistry. The compound's melting point (typically 160-165°C with decomposition) and solubility profile are frequently referenced parameters in experimental protocols.

Innovative formulation strategies now employ 62302-28-7 in cocrystal engineering to modify the physicochemical properties of active pharmaceutical ingredients (APIs). This application resonates with current industry efforts to improve drug bioavailability, a major challenge addressed in recent patent literature. The compound's role in developing prodrug systems further demonstrates its relevance to modern drug delivery technologies.

For analytical chemists, method development for Pyridin-4-ylmethanol hydrochloride quantification often involves reverse-phase chromatography with UV detection at 254 nm. These technical details respond to frequent search queries about "HPLC methods for pyridine derivatives" in scientific forums. The compound's distinct mass spectrometry fragmentation pattern also serves as a reference in metabolite identification studies.

The future outlook for CAS 62302-28-7 remains positive as interdisciplinary research uncovers novel applications. From biocatalysis to nanomaterial functionalization, this compound continues to demonstrate remarkable adaptability. Its commercial availability through major chemical suppliers ensures accessibility for ongoing innovation across multiple scientific domains.